N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C20H21NO3/c22-19(20(10-11-20)16-7-2-1-3-8-16)21-17-9-4-6-15(14-17)18-23-12-5-13-24-18/h1-4,6-9,14,18H,5,10-13H2,(H,21,22)
• InChI Key: OBGCGYVUZRKCOW-UHFFFAOYSA-N
• SMILES: C1COC(OC1)C2=CC(=CC=C2)NC(=O)C3(CC3)C4=CC=CC=C4

Description

N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a chemical compound that has been widely used in scientific research to investigate the role of adenosine receptors in various physiological processes.

Mechanism of Action

N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide selectively binds to the adenosine A1 receptor and blocks its activation by adenosine. This leads to a reduction in the downstream signaling pathways that are activated by the receptor. The adenosine A1 receptor is involved in the regulation of heart rate, blood pressure, and neurotransmitter release, among other physiological processes.
Biochemical and Physiological Effects:
N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide has been shown to have a number of biochemical and physiological effects. It can reduce heart rate and blood pressure, as well as inhibit the release of neurotransmitters such as dopamine and glutamate. It has also been shown to have anti-inflammatory effects and to reduce pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide in lab experiments is its selectivity for the adenosine A1 receptor, which allows for more specific investigation of the role of this receptor in various physiological processes. However, one limitation is that it may not be suitable for use in vivo due to its poor solubility and bioavailability.

Future Directions

There are several future directions for research involving N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide. One area of interest is investigating its potential therapeutic uses, such as in the treatment of cardiovascular disease or pain. Another direction is exploring its interactions with other receptors and signaling pathways, which could provide further insight into its mechanism of action. Additionally, developing more soluble and bioavailable analogs of N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide could expand its potential applications in vivo.

Synthesis Methods

N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide can be synthesized using a multi-step process that involves the reaction of 3-(2-bromoethyl)-1,3-dioxolane with 3-aminophenylboronic acid, followed by a Suzuki coupling reaction with 1-phenylcyclopropanecarboxylic acid. The resulting intermediate is then treated with trifluoroacetic acid to yield N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide.

Scientific Research Applications

N-[3-(1,3-dioxan-2-yl)phenyl]-1-phenylcyclopropanecarboxamide has been widely used in scientific research to investigate the role of adenosine receptors in various physiological processes such as cardiovascular function, inflammation, and pain. It has also been used to study the effects of caffeine, which is a non-selective adenosine receptor antagonist.